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Compound of Interest

Compound Name: 3,5-Dimethylpyridin-4-amine

Cat. No.: B078465 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

applications, and available experimental data for 3,5-Dimethylpyridin-4-amine, a versatile

heterocyclic amine of interest to researchers and professionals in drug development and

chemical synthesis.

Core Chemical and Physical Properties
3,5-Dimethylpyridin-4-amine, also known by its synonym 4-Amino-3,5-dimethylpyridine, is an

aromatic amine featuring a substituted pyridine ring.[1] This structure enhances its reactivity

and makes it a valuable intermediate in the synthesis of more complex molecules.[1]
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Property Value Source

IUPAC Name 3,5-dimethylpyridin-4-amine [2]

CAS Number 43078-60-0 [1][2]

Molecular Formula C₇H₁₀N₂ [1][2]

Molecular Weight 122.17 g/mol [1][2]

Canonical SMILES CC1=CN=CC(=C1N)C [2]

InChI Key
QFLLABOTLITCPP-

UHFFFAOYSA-N
[2]

PubChem CID 12235083 [1]

MDL Number MFCD03413657 [1]

EC Number 806-995-5 [2]

Physical and Chemical Data
Property Value Source

Appearance Brown solid [1]

Purity ≥ 95% (HPLC) [1]

Storage Conditions Store at 0-8°C [1]

Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[2]

Reactivity and Applications
The unique structure of 3,5-Dimethylpyridin-4-amine, with its pyridine ring and amine

substituent, makes it a key building block in various fields.[1] Its reactivity is centered around
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the nucleophilic nature of the amino group and the electronic properties of the dimethyl-

substituted pyridine ring.

Pharmaceutical and Agrochemical Synthesis
This compound is a crucial intermediate in the synthesis of a range of biologically active

molecules.[1]

Pharmaceutical Development: It serves as a precursor for novel drugs, particularly those

targeting neurological disorders. Its structure can be modified to act on specific biological

targets, enhancing medication efficacy.[1]

Agricultural Chemicals: It is utilized in the formulation of advanced herbicides and pesticides,

contributing to improved pest resistance and crop yields.[1]

Material Science and Specialty Chemicals
Beyond life sciences, its properties are leveraged in material science and analytical

applications.

Polymers and Coatings: The compound is incorporated into polymers to enhance durability

and chemical resistance for industrial applications.[1]

Dyes and Pigments: Its aromatic structure makes it suitable for the synthesis of dyes and

pigments.[1]

Analytical Chemistry: It can function as a reagent in various analytical methods, aiding in the

detection and quantification of other chemical compounds.[1]

Below is a diagram illustrating the role of 3,5-Dimethylpyridin-4-amine as a central building

block in various industries.
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Core applications of 3,5-Dimethylpyridin-4-amine.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and specific reactions of 3,5-
Dimethylpyridin-4-amine are not readily available in the public domain. However, general

synthetic routes for substituted aminopyridines often involve nucleophilic aromatic substitution

reactions.

A plausible, though not explicitly cited, workflow for its use in a research context is outlined

below.

Synthesis & Purification
Derivatization

Analysis

Starting Materials
(e.g., Substituted Pyridine)

Chemical Synthesis
(e.g., Amination)

Purification
(HPLC, Crystallization)

3,5-Dimethylpyridin-4-amine
Reaction with
Electrophiles

Target Molecule
(e.g., Drug Candidate)

Structural Analysis
(NMR, MS)

Bioactivity Screening Data Interpretation
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A generalized workflow for the synthesis and application of the title compound.

Biological Activity and Signaling Pathways
While it is cited as an intermediate for drugs targeting neurological disorders, specific details

regarding its direct biological activity or its influence on signaling pathways are not extensively

documented in publicly accessible sources.[1] Research in this area is likely proprietary or in

early stages. It is known to be utilized in broader biochemical research related to enzyme

activity and metabolic pathways.[1] Further investigation into patent literature and specialized

chemical databases may yield more specific mechanistic insights.

Safety and Handling
According to GHS classifications, 3,5-Dimethylpyridin-4-amine is a hazardous substance.[2]

Toxicity: It is harmful if swallowed, inhaled, or in contact with skin.[2]

Irritation: It is known to cause serious skin and eye irritation and may cause respiratory

irritation.[2]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, lab coat) and a fume hood, are mandatory when handling this

compound. Store in a tightly sealed container in a cool, dry place as recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3,5-Dimethylpyridin-4-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078465#3-5-dimethylpyridin-4-amine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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